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Compound of Interest

Compound Name: 2-Chloro-5-methylpyridine

Cat. No.: B098176 Get Quote

An In-depth Technical Guide to 2-Chloro-5-
methylpyridine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-5-methylpyridine, also known as 6-chloro-3-picoline, is a halogenated pyridine

derivative with significant applications in the chemical and pharmaceutical industries. Its unique

structural features, combining a reactive chloro-substituted pyridine ring with a methyl group,

make it a versatile building block in organic synthesis. This technical guide provides a

comprehensive overview of the physical, chemical, and spectroscopic characteristics of 2-
chloro-5-methylpyridine, along with detailed experimental protocols and reaction

mechanisms relevant to its application in research and development.

Physical and Chemical Characteristics
The physical and chemical properties of 2-Chloro-5-methylpyridine are summarized in the

tables below, providing a consolidated reference for laboratory and industrial applications.
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Property Value Reference

IUPAC Name 2-chloro-5-methylpyridine [1]

Synonyms
6-Chloro-3-picoline, 2-Chloro-

5-picoline
[1][2]

CAS Number 18368-64-4 [2]

Molecular Formula C₆H₆ClN [1][2]

Molecular Weight 127.57 g/mol [1][2]

InChI
InChI=1S/C6H6ClN/c1-5-2-3-

6(7)8-4-5/h2-4H,1H3
[1][2]

SMILES Cc1ccc(Cl)nc1 [2]

Physical Properties
Property Value Reference

Appearance Colorless to pale yellow liquid [3][4]

Odor Pungent [3][4]

Melting Point Approximately -15 °C [3]

Boiling Point
175-177 °C (at atmospheric

pressure)
[3]

97 °C (at 30 mmHg)

Density 1.169 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.53 [2]

Solubility

Slightly soluble in water.

Soluble in organic solvents

such as ethanol, ether, and

acetone.

[5]

pKa 0.54±0.10 (Predicted) [5]
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Spectroscopic Analysis
Spectroscopic data is crucial for the identification and characterization of 2-Chloro-5-
methylpyridine.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-Chloro-5-methylpyridine exhibits distinct signals corresponding to

the aromatic protons and the methyl group protons.

Chemical Shift
(δ) ppm

Multiplicity Assignment
Coupling
Constant (J)
Hz

Reference

8.18 d H-6 J = 2.5 [6]

7.45 dd H-4 J = 8.5, 2.5 [6]

7.13 d H-3 J = 8.5 [6]

2.27 s -CH₃ [6]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon framework of the molecule. The

predicted chemical shifts are as follows:

Chemical Shift (δ) ppm (Predicted) Assignment

150.5 C-2

148.0 C-6

138.5 C-4

130.0 C-5

123.0 C-3

17.5 -CH₃
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FT-IR Spectroscopy
The FT-IR spectrum reveals the characteristic vibrational frequencies of the functional groups

present in 2-Chloro-5-methylpyridine.

Wavenumber (cm⁻¹) Assignment

~3050 Aromatic C-H stretch

~2950 -CH₃ stretch

~1580, 1470, 1400 Pyridine ring C=C and C=N stretching

~1100 C-Cl stretch

~830 C-H out-of-plane bending

Chemical Reactivity and Synthesis
2-Chloro-5-methylpyridine is a key intermediate in the synthesis of various agrochemicals

and pharmaceuticals. Its reactivity is primarily governed by the chloro-substituent on the

pyridine ring, which is susceptible to nucleophilic aromatic substitution.

Nucleophilic Aromatic Substitution
The chlorine atom at the 2-position of the pyridine ring can be displaced by various

nucleophiles. The electron-withdrawing nature of the ring nitrogen facilitates this reaction,

particularly at the ortho (2-) and para (4-) positions, by stabilizing the negatively charged

intermediate (Meisenheimer complex).[7]

Caption: Generalized mechanism of nucleophilic aromatic substitution on 2-Chloro-5-
methylpyridine.

Synthesis of Imidacloprid
A prominent application of 2-Chloro-5-methylpyridine is in the synthesis of the neonicotinoid

insecticide, Imidacloprid. This involves the chlorination of the methyl group followed by

condensation with N-(2-nitroimino)imidazolidine.
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2-Chloro-5-methylpyridine 2-Chloro-5-(chloromethyl)pyridineChlorination (e.g., Cl₂ gas)

Imidacloprid

Condensation

N-(2-nitroimino)imidazolidine

Click to download full resolution via product page

Caption: Synthetic pathway from 2-Chloro-5-methylpyridine to Imidacloprid.

Experimental Protocols
Synthesis of 2-Chloro-5-methylpyridine from 3-
Methylpyridine
This protocol describes a common method for the synthesis of 2-Chloro-5-methylpyridine.

Materials:

3-Methylpyridine

Chlorine gas

Water

Catalyst (e.g., a transition metal salt)

Organic solvent (for extraction, e.g., dichloromethane)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a suitable reaction vessel, charge 3-methylpyridine and water as the reaction medium.

Add a catalytic amount of a suitable catalyst.
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While maintaining the reaction temperature between 40-60 °C, bubble chlorine gas through

the mixture.

Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Neutralize the mixture with a suitable base.

Extract the product with an organic solvent.

Combine the organic layers and dry over an anhydrous drying agent.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude product.

Purify the crude product by fractional distillation under reduced pressure.
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Start: Mix 3-Methylpyridine, Water, and Catalyst

Chlorination with Cl₂ gas at 40-60 °C

Reaction Monitoring (GC-MS)

Work-up: Cooling, Neutralization

Extraction with Organic Solvent

Drying and Filtration

Purification by Fractional Distillation

End: Pure 2-Chloro-5-methylpyridine

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Chloro-5-methylpyridine.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).
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Capillary column suitable for the analysis of polar aromatic compounds (e.g., a column with a

5% phenyl polysiloxane stationary phase).

Sample Preparation:

Prepare a stock solution of 2-Chloro-5-methylpyridine in a suitable solvent (e.g.,

dichloromethane or acetone) at a known concentration (e.g., 1 mg/mL).

Prepare a series of calibration standards by serial dilution of the stock solution.

Prepare the sample for analysis by dissolving a known amount in the chosen solvent to a

concentration within the calibration range.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

Injection Mode: Split

Carrier Gas: Helium

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold at 250 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mode: Electron Ionization (EI) at 70 eV

Scan Range: 40-200 amu

Data Analysis:
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Identify the peak corresponding to 2-Chloro-5-methylpyridine based on its retention time

and mass spectrum (characteristic fragments at m/z 127 and 92).

Quantify the purity by comparing the peak area of the analyte to the calibration curve.

Safety and Handling
2-Chloro-5-methylpyridine should be handled with appropriate safety precautions in a well-

ventilated area, preferably a fume hood.[8] It is harmful if swallowed or in contact with skin and

causes skin irritation.[2] Personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat, should be worn.[2] Store in a cool, dry place away from

incompatible materials.

Conclusion
2-Chloro-5-methylpyridine is a valuable and versatile chemical intermediate with well-defined

physical, chemical, and spectroscopic properties. A thorough understanding of its

characteristics, reactivity, and handling procedures is essential for its safe and effective use in

the synthesis of a wide range of important compounds in the pharmaceutical and agrochemical

sectors. The experimental protocols and mechanistic insights provided in this guide serve as a

valuable resource for researchers and professionals in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://sihaulichemicals.com/product/2-chloro-5-methylpyridine/
https://sihaulichemicals.com/product/2-chloro-5-methylpyridine/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9289659.htm
https://m.chemicalbook.com/SpectrumEN_18368-64-4_1HNMR.htm
https://chemistry.stackexchange.com/questions/103097/why-does-nucleophilic-aromatic-substitution-occur-at-c-2-and-c-4-of-pyridine
https://www.guidechem.com/encyclopedia/2-chloro-5-methylpyridine-dic19595.html
https://www.benchchem.com/product/b098176#physical-and-chemical-characteristics-of-2-chloro-5-methylpyridine
https://www.benchchem.com/product/b098176#physical-and-chemical-characteristics-of-2-chloro-5-methylpyridine
https://www.benchchem.com/product/b098176#physical-and-chemical-characteristics-of-2-chloro-5-methylpyridine
https://www.benchchem.com/product/b098176#physical-and-chemical-characteristics-of-2-chloro-5-methylpyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

